Cas no 1210394-01-6 (methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate)

• Product Name: methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate
• CAS No: 1210394-01-6
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 5959136
• PubChem ID: 45553300
• Update Time: 2025-05-26

methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate
• SR-01000925074
• F5831-0003
• VU0521833-1
• 1210394-01-6
• methyl (2-(1-tosylpiperidin-2-yl)ethyl)carbamate
• methyl N-{2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]ethyl}carbamate
• methyl N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]carbamate
• SR-01000925074-1
• AKOS024520058

• Inchi： 1S/C16H24N2O4S/c1-13-6-8-15(9-7-13)23(20,21)18-12-4-3-5-14(18)10-11-17-16(19)22-2/h6-9,14H,3-5,10-12H2,1-2H3,(H,17,19)
• InChI Key： SSQSLAUMIPNDPI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCCC1CCNC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.1Ų

Additional information on methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate

Methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate (CAS No. 1210394-01-6): A Comprehensive Overview

Methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate, identified by its CAS number 1210394-01-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a piperidine ring and a 4-methylbenzenesulfonyl group, contribute to its unique chemical properties and biological interactions.

The piperidine moiety is a common pharmacophore in drug design due to its ability to form stable hydrogen bonds and its role in modulating the bioavailability and binding affinity of therapeutic agents. In the case of Methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate, the incorporation of this group suggests potential applications in the development of drugs that target neurological and cardiovascular diseases. The 4-methylbenzenesulfonyl group, on the other hand, is known for its ability to enhance the solubility and metabolic stability of compounds, which can be crucial for their efficacy and safety.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Studies have shown that compounds containing the piperidine scaffold often exhibit inhibitory effects on enzymes and receptors involved in disease pathways. For instance, derivatives of piperidine have been explored as potential treatments for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The presence of the 4-methylbenzenesulfonyl group in Methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate may further enhance its interaction with biological targets, making it a promising candidate for further investigation.

In addition to its structural significance, Methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate has been studied for its potential role in drug development. The compound's ability to modulate biological pathways makes it an attractive candidate for use in combination therapies. For example, researchers have explored the use of piperidine derivatives in conjunction with other drugs to enhance their therapeutic effects. This approach has shown promise in preclinical studies, where combinations of compounds have demonstrated synergistic benefits.

The synthesis of Methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These methods not only improve the overall yield but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The pharmacokinetic properties of Methyl N-{2-1-(4-methylbenzenesulfonyl)piperidin-2-ylethyl}carbamate are also areas of active research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Studies have shown that modifications to the structure of piperidine derivatives can significantly impact their pharmacokinetic profiles. By optimizing these properties, researchers can enhance the bioavailability and reduce toxicity, making the compound more suitable for clinical use.

In conclusion, Methyl N-{2-1-(4-methylbenzenesulfonyl strong>)< strong>piperidin - 2 - ylethyl} strong > carbamate (CAS No. 1210394 - 01 - 6) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for developing new therapies. As research continues to uncover new applications for this compound, it is likely that Methyl N-{2 - 1 - (< strong > 4 - methylbenzenesulfonyl strong >) - < strong > piperidin - 2 - ylethyl } strong > carbamate will play an important role in advancing our understanding of disease mechanisms and improving patient care.